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Compound of Interest

Compound Name: 4-Methylbenzylamine

Cat. No.: B130917 Get Quote

An In-Depth Technical Guide to 4-Methylbenzylamine

CAS Number: 104-84-7

This guide provides comprehensive technical information on 4-Methylbenzylamine, a versatile

primary amine widely utilized in organic synthesis. It is intended for researchers, scientists, and

professionals in drug development and chemical manufacturing.

Chemical and Physical Properties
4-Methylbenzylamine, also known as p-xylylamine or α-amino-p-xylene, is a colorless to pale

yellow liquid.[1][2] Its fundamental properties are summarized below.
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Property Value References

CAS Number 104-84-7 [3][4][5]

Molecular Formula C₈H₁₁N [3][4][5]

Molecular Weight 121.18 g/mol [1][4][5]

Appearance
Colorless to pale yellow clear

liquid
[1][2]

Density 0.952 g/mL at 25 °C [6][7][8]

Melting Point 12-13 °C [3][6][7]

Boiling Point 195 °C [3][6][7]

Flash Point 75.0 °C (closed cup) [3]

Refractive Index (n20/D) 1.534 [6][7]

SMILES CC1=CC=C(C=C1)CN [4][6]

InChI Key
HMTSWYPNXFHGEP-

UHFFFAOYSA-N
[6][7][9]

Spectroscopic Data
Spectroscopic information is crucial for the identification and characterization of 4-
Methylbenzylamine. Data is available across various common spectroscopic techniques.[5][9]

Spectrum Type Availability

¹H NMR Available

¹³C NMR Available

Mass Spectrometry (MS) Available

Infrared (IR) Spectroscopy Available

Raman Spectroscopy Available
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Applications in Synthesis
4-Methylbenzylamine is a key building block in the synthesis of a variety of more complex

molecules and functional materials.

Pharmaceutical Intermediates: It serves as a precursor for various bioactive compounds,

including anticonvulsants.[8] It is also used to synthesize sulfonamides, a class of

compounds with significant therapeutic applications.[10]

Heterocyclic Chemistry: The amine group is reactive towards cyclization reactions, making it

a useful component in the synthesis of nitrogen-containing heterocycles like benzimidazoles.

[8]

Imines (Schiff Bases): It readily reacts with aldehydes and ketones to form imines, which are

versatile intermediates for the synthesis of other amines and heterocyclic compounds.[8]

Electronic Materials: It is used in the manufacturing of specialized chemicals for the

electronics industry, particularly as a component in photoresist formulations.[11]
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Figure 1. Key synthetic applications of 4-Methylbenzylamine.
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4-Methylbenzylamine is classified as a corrosive substance and requires careful handling to

avoid severe skin burns and eye damage.[1][5][12]

Hazard Information Details References

GHS Pictogram GHS05 (Corrosion) [3][13]

Signal Word Danger [3][12][13]

Hazard Statement
H314: Causes severe skin

burns and eye damage.
[5][12]

Storage Class
8A: Combustible corrosive

hazardous materials.
[13]

WGK
WGK 3 (highly hazardous to

water)
[13]

Personal Protective Equipment

(PPE)

Eyeshields, gloves, suitable

respirator.
[12][13]

First Aid Measures:

Inhalation: Move the person to fresh air. Seek immediate medical attention.[1][12]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.[1][12]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[1][12]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[1][12]

Experimental Protocols
The following sections detail representative experimental procedures involving 4-
Methylbenzylamine.

Synthesis of N-(4-Methylbenzyl)imine (General Protocol)
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This protocol describes a microwave-assisted synthesis of an imine from 4-
methylbenzylamine and a generic aldehyde.[3]

Methodology:

Place 3 Å molecular sieves (approx. 200 mg) into a microwave vial.

Add 3 mL of dry dichloromethane (DCM).

Add 4-methylbenzylamine (2 mmol, 1 equivalent).

Add the desired aldehyde (2 mmol, 1 equivalent) to the vial and cap it securely.

Heat the mixture in a microwave reactor at 50°C for 10 minutes (max 300 W).

After cooling, filter the reaction mixture to remove the molecular sieves.

Remove the solvent (DCM) from the filtrate under reduced pressure (e.g., using a rotary

evaporator) to yield the crude imine product. Further purification via chromatography or

recrystallization may be performed if necessary.
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Figure 2. Workflow for microwave-assisted imine synthesis.

Synthesis of 4-Methyl-N-(4-
methylbenzyl)benzenesulfonamide
This procedure details the synthesis of a sulfonamide from 4-methylbenzylamine and p-

toluenesulfonyl chloride.[14]

Methodology:
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To a stirring mixture of 4-methylbenzylamine (5.90 mmol, 1.12 eq) and pyridine (5.90 mmol,

1.12 eq) in 10 mL of degassed dichloromethane, add p-toluenesulfonyl chloride (1.00 g, 5.25

mmol, 1.0 eq) dropwise. The reaction should be conducted under a nitrogen atmosphere.

Stir the reaction mixture at room temperature for 24 hours.

After 24 hours, acidify the mixture with 5 M HCl.

Dilute the mixture with 15 mL of dichloromethane.

Transfer the mixture to a separatory funnel and wash the organic phase with water.

Combine the aqueous layers and back-extract with dichloromethane (10 mL).

Combine all organic phases, dry over a suitable drying agent (e.g., anhydrous Na₂SO₄ or

MgSO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude

product.

The crude product can be purified by recrystallization to yield the pure sulfonamide.

Analysis by Capillary Zone Electrophoresis (CZE)
(General Protocol)
This protocol outlines a general method for analyzing a sample like 4-methylbenzylamine
using CZE. Specific parameters such as buffer pH and voltage may need optimization.

Instrumentation:

A standard capillary electrophoresis system equipped with a UV detector, a high-voltage

power supply, and a fused-silica capillary.[10]

Methodology:

Capillary Conditioning: Before first use, flush a new fused-silica capillary sequentially with 1

M NaOH, water, and the background electrolyte (BGE) buffer.[15] Between runs, rinse the

capillary with the BGE for a few minutes.[15]
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Buffer Preparation: Prepare an acidic background electrolyte, for example, 500 mM acetic

acid (pH 2.5), to analyze the cationic 4-methylbenzylamine.[15] Degas the buffer before

use.

Sample Preparation: Dissolve the 4-methylbenzylamine sample in the BGE or a compatible

solvent to a suitable concentration (e.g., 0.1-1 mg/mL).

Electrophoresis:

Fill the capillary and electrode reservoirs with the prepared BGE.

Inject the sample into the capillary (e.g., hydrodynamic or electrokinetic injection).

Apply a constant voltage (e.g., 15-30 kV). Due to the positive charge of the protonated

amine in acidic buffer and the electroosmotic flow (EOF), the analyte will migrate towards

the cathode.[16]

Monitor the analyte as it passes the detector window. 4-Methylbenzylamine can be

detected using a UV detector at a low wavelength (e.g., 210 nm).

Data Analysis: The identity of the compound can be confirmed by comparing its migration

time to that of a known standard. Purity can be assessed by the presence of any additional

peaks in the electropherogram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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